Cas no 1341281-89-7 (Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino]-)

• Product Name: Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino]-
• CAS No: 1341281-89-7
• MF: C₁₁H₂₄N₄O
• MW: 228.334462165833
• CID: 5295953
• Update Time: 2025-07-31

Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(methyl(1-methylpiperidin-4-yl)amino)butanamide
• 2-amino-4-[methyl(1-methylpiperidin-4-yl)amino]butanamide
• Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino]-

• Inchi： 1S/C11H24N4O/c1-14-6-3-9(4-7-14)15(2)8-5-10(12)11(13)16/h9-10H,3-8,12H2,1-2H3,(H2,13,16)
• InChI Key： NJFTWMVJNOAQEK-UHFFFAOYSA-N
• SMILES： O=C(C(CCN(C)C1CCN(C)CC1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 226
• XLogP3: -0.7
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino]-

Compound CAS No. 1341281-89-7: Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino]

The compound with CAS number 1341281-89-7, known as Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino], is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of amides, characterized by its unique structure that combines an amide functional group with a substituted piperidine ring. The molecule's structure is defined by a butanamide backbone, where the amino group is substituted at the 2-position, and the 4-position bears a complex substituent involving a methyl group and a 1-methylpiperidinyl moiety.

Recent advancements in organic synthesis have enabled the precise construction of such complex molecules, allowing researchers to explore their properties and applications in depth. The synthesis of Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino] typically involves multi-step processes, including nucleophilic substitutions, amide bond formations, and ring-closing reactions. These methods are optimized to ensure high yields and purity, which are critical for downstream applications.

One of the most promising areas of research for this compound is its potential in pharmacology. The presence of the piperidine ring introduces interesting stereochemical properties, which can influence the molecule's bioavailability and pharmacokinetics. Recent studies have demonstrated that this compound exhibits selective binding to certain receptors, making it a candidate for drug development in fields such as neurology and oncology. For instance, its ability to modulate G protein-coupled receptors (GPCRs) has been highlighted in several preclinical models.

In addition to its pharmacological applications, Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino] has shown utility in materials science. Its amide functionality makes it suitable for polymerization reactions, leading to the development of novel polyamides with enhanced mechanical properties. Researchers have explored its use in creating high-performance polymers for applications in aerospace and automotive industries.

The compound's structure also lends itself to catalytic applications. The piperidine ring can act as a chiral auxiliary, facilitating asymmetric catalysis in organic synthesis. Recent breakthroughs have shown that this compound can serve as a ligand for transition metal catalysts, enabling enantioselective reactions that are crucial for the production of chiral pharmaceuticals.

From an environmental perspective, the synthesis and application of Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino] are being optimized to minimize ecological impact. Green chemistry principles are being integrated into its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, Butanamide, 2-amino-4-[methyl(1-methyl-4-piperidinyl)amino] (CAS No. 1341281-89-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative research and development across pharmacology, materials science, and catalysis. As scientific understanding of this compound deepens, it is expected to play an increasingly important role in advancing technological and medical frontiers.